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Compound of Interest

Compound Name: LUNA18

Cat. No.: B12389332

For researchers, scientists, and drug development professionals, the proper handling and
disposal of laboratory chemicals are paramount to ensuring a safe and compliant work
environment. This document provides a comprehensive guide to the proper disposal
procedures for LUNA18, a potent 11-mer cyclic peptide inhibitor of KRAS.[1][2] Due to its
chemical nature and potential hazards, adherence to strict protocols is essential to mitigate
environmental and health risks.

Key Chemical and Safety Data

The following table summarizes the essential quantitative data for LUNA18, compiled from
available safety data sheets and chemical properties information.
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Property Value Reference
Chemical Formula C73H105F5N12012

Molecular Weight 1437.71 g/mol

CAS Number 2676177-63-0 [3]

Physical Form Powder

. DMSO: = 100 mg/mL (69.56
Solubility M) [4]
m

H302: Harmful if swallowed.
Hazard Statements H410: Very toxic to aquatic life [3]

with long lasting effects.

Storage (Powder) 2 years at -20°C

2 weeks at 4°C, 6 months at

Storage (in DMSO) 80°C

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)

While specific experimental protocols for the chemical neutralization of LUNA18 are not
publicly available, the safety data sheet outlines clear procedures for safe handling to minimize
exposure and prevent environmental release.

Engineering Controls:

e Use only in areas with appropriate exhaust ventilation.[3]

o Ensure adequate ventilation is present.[3]

e Provide an accessible safety shower and eye wash station.[3]
Personal Protective Equipment (PPE):

o Eye Protection: Wear safety goggles with side-shields.[3]
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e Hand Protection: Use protective gloves.[3]
o Skin and Body Protection: Wear impervious clothing.[3]

o Respiratory Protection: A suitable respirator should be used when handling the powder form
to avoid dust and aerosol formation.[3]

Hygiene Measures:
o Wash skin thoroughly after handling.[3]
e Do not eat, drink, or smoke when using this product.[3]

LUNA18 Disposal Workflow

The following diagram outlines the logical workflow for the proper disposal of LUNA18, from
initial handling to final disposal. This process is designed to ensure safety and regulatory
compliance at each step.
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Preparation & Handling

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

'

Work in a Ventilated Area
(Fume Hood)

\aste Collection & Segregation

Collect LUNA18 Waste
(Unused product, contaminated labware)

'

Is the waste mixed with other hazardous chemicals?

Segregate as Mixed Hazardous Waste Segregate as LUNA18 Chemical Waste

Containerization & Labeling

Place in a designated, sealed, and labeled waste container

'

Label Container:
'Hazardous Waste'
'LUNA1S8'
"Toxic to Aquatic Life'

Final Disposal

Arrange for disposal through an

approved hazardous waste disposal facility

Consult Institutional EHS for specific procedures

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of LUNA18.
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Step-by-Step Disposal Procedures

The proper disposal of LUNA18 must be conducted in a manner that avoids environmental
contamination and adheres to institutional and regulatory guidelines.

1. Preparation and Personal Protective Equipment (PPE):

o Before handling LUNA18, ensure you are wearing the appropriate PPE as detailed in the
"Experimental Protocols" section. This includes, at a minimum, a lab coat, chemical-resistant
gloves, and safety goggles with side shields.

2. Waste Segregation:

 All materials contaminated with LUNA18, including unused product, empty containers, and
disposable labware (e.g., pipette tips, tubes), should be considered hazardous waste.

e Do not mix LUNA18 waste with non-hazardous trash.

o If LUNA18 has been mixed with other hazardous materials, it must be disposed of as mixed
hazardous waste, following your institution's specific protocols for such materials.

3. Containerization:

e Place all LUNA18 waste into a designated, leak-proof, and sealable hazardous waste
container.

e The container must be clearly labeled as "Hazardous Waste" and include the chemical name
"LUNA18."

» Given its high toxicity to aquatic life, it is crucial to also indicate this hazard on the label.[3]
4. Storage of Waste:

» Store the sealed hazardous waste container in a designated, secure area, away from
incompatible materials such as strong acids, alkalis, and strong oxidizing/reducing agents.[3]

e The storage area should be cool and well-ventilated.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12389332?utm_src=pdf-body
https://www.benchchem.com/product/b12389332?utm_src=pdf-body
https://www.benchchem.com/product/b12389332?utm_src=pdf-body
https://www.benchchem.com/product/b12389332?utm_src=pdf-body
https://www.benchchem.com/product/b12389332?utm_src=pdf-body
https://www.benchchem.com/product/b12389332?utm_src=pdf-body
https://www.benchchem.com/product/b12389332?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC60527.html
https://dcchemicals.com/msds/MSDS_DC60527.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12389332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

5. Final Disposal:

e The ultimate disposal of LUNA18 waste must be handled by an approved and licensed
hazardous waste disposal facility.[3] The recommended disposal method for similar peptide-
based compounds is incineration under controlled conditions.

» Do not dispose of LUNA18 down the drain or in regular trash. Its high toxicity to aquatic life
necessitates professional disposal to prevent environmental harm.[3]

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the LUNA18 waste. They will have established procedures and
contracts with certified disposal vendors.

6. Spill Management:

« In the event of a spill, avoid dust formation.

o Collect the spillage and place it in the designated hazardous waste container.[3]

o Clean the spill area thoroughly, and dispose of all cleaning materials as hazardous waste.

By adhering to these procedures, you can ensure the safe handling and disposal of LUNA18S,
protecting yourself, your colleagues, and the environment. Always consult your institution's
specific safety and disposal guidelines as they may have additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Disposal Procedures for LUNA18].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12389332#lunal8-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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